Cas no 113012-15-0 (Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI))

• Product Name: Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI)
• CAS No: 113012-15-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 105990
• PubChem ID: 45097415
• Update Time: 2025-04-18

Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[5-methyl-3-(1-methylethyl)-1H-pyrazol-4-yl]- (9CI)
• 2-(5-methyl-3-propan-2-yl-1H-pyrazol-4-yl)aniline
• 113012-15-0
• 2-(3-Isopropyl-5-methyl-1H-pyrazol-4-yl)aniline

• Inchi： 1S/C13H17N3/c1-8(2)13-12(9(3)15-16-13)10-6-4-5-7-11(10)14/h4-8H,14H2,1-3H3,(H,15,16)
• InChI Key： JZNOTLGGXFYVQD-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C2C=CC=CC=2N)C(C(C)C)=N1

Computed Properties

• Exact Mass: 214.13458
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 51.8